Cas no 1251924-94-3 (tert-butyl N-8-hydroxy-8-(trifluoromethyl)bicyclo3.2.1octan-3-ylcarbamate)

• Product Name: tert-butyl N-8-hydroxy-8-(trifluoromethyl)bicyclo3.2.1octan-3-ylcarbamate
• CAS No: 1251924-94-3
• MF: C₁₄H₂₂F₃NO₃
• MW: 309.324594974518
• MDL: MFCD19442744
• CID: 5187577
• Update Time: 2025-05-21

tert-butyl N-8-hydroxy-8-(trifluoromethyl)bicyclo3.2.1octan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[8-hydroxy-8-(trifluoromethyl)bicyclo[3.2.1]octan-3-yl]carbamate
• Tert-butyl (8-hydroxy-8-(trifluoromethyl)bicyclo[3.2.1]octan-3-yl)carbamate
• tert-butylN-[8-hydroxy-8-(trifluoromethyl)bicyclo[3.2.1]octan-3-yl]carbamate
• Carbamic acid, N-[8-hydroxy-8-(trifluoromethyl)bicyclo[3.2.1]oct-3-yl]-, 1,1-dimethylethyl ester
• tert-butyl N-8-hydroxy-8-(trifluoromethyl)bicyclo3.2.1octan-3-ylcarbamate

• MDL： MFCD19442744
• Inchi： 1S/C14H22F3NO3/c1-12(2,3)21-11(19)18-10-6-8-4-5-9(7-10)13(8,20)14(15,16)17/h8-10,20H,4-7H2,1-3H3,(H,18,19)
• InChI Key： ZGJCKXWUDJUCIU-UHFFFAOYSA-N
• SMILES： FC(C1(C2CC(CC1CC2)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 403
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6

Additional information on tert-butyl N-8-hydroxy-8-(trifluoromethyl)bicyclo3.2.1octan-3-ylcarbamate

Research Brief on tert-butyl N-8-hydroxy-8-(trifluoromethyl)bicyclo[3.2.1]octan-3-ylcarbamate (CAS: 1251924-94-3)

The compound tert-butyl N-8-hydroxy-8-(trifluoromethyl)bicyclo[3.2.1]octan-3-ylcarbamate (CAS: 1251924-94-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining this bicyclic carbamate derivative. The presence of a trifluoromethyl group and a hydroxyl moiety on the bicyclo[3.2.1]octane scaffold introduces steric and electronic complexities, which have been addressed through advanced catalytic methods and protecting group strategies. Researchers have reported successful enantioselective synthesis routes, which are critical for the compound's potential use in chiral drug development.

In terms of biological activity, preliminary in vitro studies have demonstrated that tert-butyl N-8-hydroxy-8-(trifluoromethyl)bicyclo[3.2.1]octan-3-ylcarbamate exhibits promising inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. The trifluoromethyl group is believed to enhance binding affinity and metabolic stability, making this compound a valuable scaffold for further optimization. Additionally, its ability to modulate protein-protein interactions has been explored in the context of neurodegenerative diseases.

Further pharmacological evaluations have revealed favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration. These characteristics position the compound as a potential candidate for central nervous system (CNS) disorders. However, toxicity profiling and in vivo efficacy studies are still ongoing to fully assess its therapeutic potential and safety profile.

In conclusion, tert-butyl N-8-hydroxy-8-(trifluoromethyl)bicyclo[3.2.1]octan-3-ylcarbamate represents a promising lead compound in medicinal chemistry. Its unique structural attributes and biological activities warrant further investigation, particularly in the development of novel therapeutics for inflammatory and neurodegenerative diseases. Future research should focus on optimizing its synthetic routes, expanding its biological target repertoire, and advancing it through preclinical development stages.